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molecular formula C11H13BrFNSi B3223558 4-Bromo-5-fluoro-2-[(trimethylsilyl)ethynyl]aniline CAS No. 1219741-80-6

4-Bromo-5-fluoro-2-[(trimethylsilyl)ethynyl]aniline

Cat. No. B3223558
CAS RN: 1219741-80-6
M. Wt: 286.21 g/mol
InChI Key: YBMJIZWULHSSBK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08394969B2

Procedure details

CuI (0.932 g, 4.89 mmol) was added to a solution of 4-bromo-5-fluoro-2-[(trimethylsilyl)ethynyl]aniline (0.700 g, 2.45 mmol) in DMF (25 mL). The resulting suspension was heated at 100° C. for 1 h. The reaction mixture was partitioned between 10% aqueous Na2S2O3 and Et2O. The aqueous layer was extracted with Et2O. The combined organic layers were washed with 5 N aqueous NaOH and brine, dried (Na2SO4), filtered, and concentrated. The crude product was used in the next step without further purification.
Name
4-bromo-5-fluoro-2-[(trimethylsilyl)ethynyl]aniline
Quantity
0.7 g
Type
reactant
Reaction Step One
Name
DMF
Quantity
25 mL
Type
solvent
Reaction Step One
Name
CuI
Quantity
0.932 g
Type
catalyst
Reaction Step One
Name
5-bromo-6-fluoro-1H-indole

Identifiers

REACTION_CXSMILES
[Br:1][C:2]1[C:8]([F:9])=[CH:7][C:5]([NH2:6])=[C:4]([C:10]#[C:11][Si](C)(C)C)[CH:3]=1>CN(C=O)C.[Cu]I>[Br:1][C:2]1[CH:3]=[C:4]2[C:5](=[CH:7][C:8]=1[F:9])[NH:6][CH:11]=[CH:10]2

Inputs

Step One
Name
4-bromo-5-fluoro-2-[(trimethylsilyl)ethynyl]aniline
Quantity
0.7 g
Type
reactant
Smiles
BrC1=CC(=C(N)C=C1F)C#C[Si](C)(C)C
Name
DMF
Quantity
25 mL
Type
solvent
Smiles
CN(C)C=O
Name
CuI
Quantity
0.932 g
Type
catalyst
Smiles
[Cu]I

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
100 °C
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
The reaction mixture was partitioned between 10% aqueous Na2S2O3 and Et2O
EXTRACTION
Type
EXTRACTION
Details
The aqueous layer was extracted with Et2O
WASH
Type
WASH
Details
The combined organic layers were washed with 5 N aqueous NaOH and brine
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried (Na2SO4)
FILTRATION
Type
FILTRATION
Details
filtered
CONCENTRATION
Type
CONCENTRATION
Details
concentrated
CUSTOM
Type
CUSTOM
Details
The crude product was used in the next step without further purification

Outcomes

Product
Name
5-bromo-6-fluoro-1H-indole
Type
Smiles
BrC=1C=C2C=CNC2=CC1F

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.